Cas no 521-52-8 (Vulpinic acid)

Vulpinic acid is a secondary metabolite derived from lichens, primarily those belonging to the genus Letharia. This yellow crystalline compound exhibits notable biological properties, including antimicrobial and antifungal activity, making it a subject of interest in pharmaceutical and ecological research. Its structure, characterized by a depsidone core, contributes to its stability and reactivity. Vulpinic acid has also been studied for its potential role as a natural herbicide due to its phytotoxic effects. The compound's selectivity and mode of action are areas of ongoing investigation, with applications in developing eco-friendly biocides. Its synthesis and extraction methods are optimized for high purity, ensuring reliability in research settings.
Vulpinic acid structure
Vulpinic acid structure
Product Name:Vulpinic acid
CAS No:521-52-8
MF:C19H14O5
MW:322.311465740204
MDL:MFCD00075804
CID:368648
PubChem ID:54690323
Update Time:2025-10-19

Vulpinic acid Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a-(3-hydroxy-5-oxo-4-phenyl-2(5H)-furanylidene)-,methyl ester, (aE)-
    • Vulpinic Acid
    • Vulpic acid
    • VULPINIC ACID(P)
    • MFCD00075804
    • 2,4-Hexadienedioic acid, 3,4-dihydroxy-2,5-diphenyl-, mono-.gamma.-lactone, methyl ester
    • NSC 5897
    • 2, 3,4-dihydroxy-2,5-diphenyl-, mono-.gamma.-lactone, methyl ester
    • WLN: T5VOYJ CUYR&VO1 DQ ER
    • 73622-57-8
    • methyl (2E)-2-(3-hydroxy-5-oxo-4-phenylfuran-2-ylidene)-2-phenylacetate
    • methyl (Z)-2-(3-hydroxy-5-oxo-4-phenylfuran-2(5H)-ylidene)-2-phenylacetate
    • .delta.(sup 2(5H), 3-hydroxy-5-oxo-.alpha.,4-diphenyl-, methyl ester
    • AKOS030632335
    • .DELTA.2(5H), 3-hydroxy-5-oxo-.alpha.,4-diphenyl-, methyl ester
    • NCGC00160145-01
    • Methyl (2E)-(3-hydroxy-5-oxo-4-phenyl-2(5H)-furanylidene)(phenyl)ethanoate #
    • Benzeneacetic acid, methyl ester, (E)-
    • SR-05000002200
    • DTXSID601027308
    • CCG-208551
    • .delta.2(5H),.alpha.-Furanacetic acid, 3-hydroxy-5-oxo-.alpha.,4-diphenyl-, methyl ester
    • NSC-5897
    • CHEBI:144250
    • SR-05000002200-2
    • 2-(2,5-Dihydro-3-hydroxy-5-oxo-4-phenyl-2-furanylidene)-2-phenylacetic acid methyl ester
    • Acetic acid, (3-hydroxy-5-oxo-4-phenyl-2(5H)-furylidene)phenyl-, methyl ester
    • 521-52-8
    • SCHEMBL559925
    • CHEMBL463212
    • ANTIMONYTETRACHLOROMONOFLUORIDE
    • HY-125919
    • methyl (E)-2-(3-hydroxy-5-oxo-4-phenylfuran-2(5H)-ylidene)-2-phenylacetate
    • BRN 1437166
    • SCHEMBL559924
    • Pulvinic acid methyl ester
    • Methylpulvinsaure
    • 3,4-Dihydroxy-2,5-Diphenyl-2,4-hexadienedioic Acid Methyl Ester 3,6-Lactone
    • Benzeneacetic acid, .alpha.-(3-hydroxy-5-oxo-4-phenyl-2(5H)-furanylidene)-, methyl ester
    • .delta.(sup 2(5H),.alpha.)-Furanacetic acid, 3-hydroxy-5-oxo-.alpha.,4-diphenyl-, methyl ester
    • NSC5897
    • Acetic acid, 2-(2,5-dihydro-3-hydroxy-5-oxo-4-phenyl-2-furanylidene)-2-phenyl-, methyl ester
    • BDBM50478424
    • Methyl (2E)-(3-hydroxy-5-oxo-4-phenyl-2(5H)-furanylidene)(phenyl)ethanoate
    • CS-0103068
    • OMZRMXULWNMRAE-BMRADRMJSA-N
    • (alphaE)-alpha-(3-Hydroxy-5-oxo-4-phenyl-2(5H)-furanylidene)benzeneacetic Acid Methyl Ester
    • (E)-methyl 2-(3-hydroxy-5-oxo-4-phenylfuran-2(5H)-ylidene)-2-phenylacetate
    • SR-05000002200-3
    • Benzeneacetic acid, .alpha.-(3-hydroxy-5-oxo-4-phenyl-2(5H)-furanylidene)-, methyl ester, (E)-
    • Vulpinsaure
    • UNII-13N7RF6M84
    • Methyl (2Z)-2-(5-Hydroxy-3-Oxo-4-Phenyl-2-Furylidene)-2-Phenyl-Acetate
    • methyl (2Z)-2-(3-hydroxy-5-oxo-4-phenyl-2-furylidene)-2-phenyl-acetate
    • delta(sup 2(5H),alpha)-furanacetic acid, 3-hydroxy-5-oxo-alpha,4-diphenyl-, methyl ester
    • (E)-vulpinic acid
    • Benzeneacetic acid, alpha-(3-hydroxy-5-oxo-4-phenyl-2(5H)-furanylidene)-, methyl ester, (E)-
    • Methyl 2-(3,5-dioxo-4-phenyl-2-furylidene)-2-phenylacetate
    • DTXSID501346175
    • CCG-214570
    • delta2(5H),alpha-Furanacetic acid, 3-hydroxy-5-oxo-alpha,4-diphenyl-, methyl ester
    • 2,4-Hexadienedioic acid, 3,4-dihydroxy-2,5-diphenyl-, mono-gamma-lactone, methyl ester
    • 13N7RF6M84
    • Methyl alpha-(3-hydroxy-5-oxo-4-phenyl-2(5H)-furanylidene)benzeneacetate
    • EINECS 208-314-1
    • methyl (2E)-2-(5-hydroxy-3-oxo-4-phenylfuran-2-ylidene)-2-phenylacetate
    • Q411293
    • Methyl (2Z)-(3-hydroxy-5-oxo-4-phenylfuran-2(5H)-ylidene)(phenyl)acetate
    • methyl (2E)-2-(3-hydroxy-5-oxo-4-phenyluran-2-ylidene)-2-phenylacetate
    • methyl (2E)-2-(3-hydroxy-5-oxo-4-phenyl-2-furylidene)-2-phenyl-acetate
    • NLQPTDHMZUGQCX-BMRADRMJSA-N
    • delta2(5H),alpha-Furanacetic acid, 3-hydroxy-5-oxo-alpha,4-diphenyl-, methyl ester (8CI)
    • Benzeneacetic acid, alpha-(3-hydroxy-5-oxo-4-phenyl-2(5H)-furanylidene)-, methyl ester
    • Benzeneacetic acid, alpha-(3-hydroxy-5-oxo-4-phenyl-2(5H)-furanylidene)-, methyl ester, (E)-(9CI)
    • Benzeneacetic acid, alpha-(3-hydroxy-5-oxo-4-phenyl-2(5H)-furanylidene)-, methyl ester, (alphaE)-
    • DA-68664
    • Vulpinic acid, (e)-isomer
    • Vulpinic acid
    • MDL: MFCD00075804
    • Inchi: 1S/C19H14O5/c1-23-18(21)15(13-10-6-3-7-11-13)17-16(20)14(19(22)24-17)12-8-4-2-5-9-12/h2-11,20H,1H3/b17-15+
    • InChI Key: OMZRMXULWNMRAE-BMRADRMJSA-N
    • SMILES: O1C(C(C2C=CC=CC=2)=C(/C/1=C(\C(=O)OC)/C1C=CC=CC=1)O)=O

Computed Properties

  • Exact Mass: 322.08400
  • Monoisotopic Mass: 322.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 575
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.8A^2
  • XLogP3: 3

Experimental Properties

  • Color/Form: Powder
  • Density: 1.4±0.1 g/cm3
  • Melting Point: 146-148°C
  • Boiling Point: 521.4±50.0 °C at 760 mmHg
  • Flash Point: 191.0±23.6 °C
  • Refractive Index: 1.656
  • Solubility: Acetonitrile (Slightly, Heated), Chloroform (Slightly), DMSO (Slightly), Methano
  • PSA: 72.83000
  • LogP: 3.09680
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

Vulpinic acid Security Information

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